Decelerated chirality interconversion of an optically inactive 310-helical peptide by metal chelation†
Chemical Communications Pub Date: 2008-04-21 DOI: 10.1039/B803080D
Abstract
A dynamically optically inactive 310-helical peptide possessing
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